3-(2,4-dimethyl-3-(N-methylmethylsulfonamido)phenylsulfonamido)-N-(4-fluorophenyl)propanamide

• IUPAC Name: 3-[[2,4-dimethyl-3-[methyl(methylsulfonyl)amino]phenyl]sulfonylamino]-N-(4-fluorophenyl)propanamide
• InChI: InChI=1S/C19H24FN3O5S2/c1-13-5-10-17(14(2)19(13)23(3)29(4,25)26)30(27,28)21-12-11-18(24)22-16-8-6-15(20)7-9-16/h5-10,21H,11-12H2,1-4H3,(H,22,24)
• InChI Key: GXMWASOTPMJFQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)S(=O)(=O)NCCC(=O)NC2=CC=C(C=C2)F)C)N(C)S(=O)(=O)C
• Molecular Formula: C19H24FN3O5S2
• Molecular Weight: 457.5 g/mol

Description

3-(2,4-dimethyl-3-(N-methylmethylsulfonamido)phenylsulfonamido)-N-(4-fluorophenyl)propanamide is a useful research compound. Its molecular formula is C19H24FN3O5S2 and its molecular weight is 457.54. The purity is usually 95%.
BenchChem offers high-quality 3-(2,4-dimethyl-3-(N-methylmethylsulfonamido)phenylsulfonamido)-N-(4-fluorophenyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2,4-dimethyl-3-(N-methylmethylsulfonamido)phenylsulfonamido)-N-(4-fluorophenyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

TRPV1 Antagonists for Pain Management

A study investigated 2-sulfonamidopyridine C-region derivatives of 2-(3-fluoro-4-methylsulfonamidophenyl)propanamide, closely related to the specified compound, as TRPV1 ligands. These modifications provided highly potent TRPV1 antagonists, notably compounds that exhibited significant analgesic activity in pain models. The docking analysis suggested that their high affinity might result from hydrophobic interactions not present in the lead compound, highlighting their potential in pain management research (Ann et al., 2016).

Synthesis for Biological Activity

Research on vinylsulfones and vinylsulfonamides, which include structures similar to the specified chemical, has shown a broad range of biological activities, including enzyme inhibition. The study provided a simple, efficient protocol for the synthesis of low molecular weight representatives of these compounds, crucial for developing active agents in pharmacological research (Kharkov University Bulletin Chemical Series, 2020).

Cardiac Myosin Activation

The sulfonamidophenylethylamide analogs were explored for cardiac myosin activation, an area potentially relevant to the compound . Among them, specific compounds demonstrated efficient cardiac myosin activation in vitro and in vivo, suggesting their utility in treating systolic heart failure. This research underscores the importance of sulfonamide derivatives in developing new therapies for heart diseases (Manickam et al., 2019).

Antimicrobial Applications

A study synthesized novel 4-(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino derivatives carrying the sulfonamide moiety, showing significant antimicrobial activity against a range of bacteria and fungi. The research highlighted the potential of sulfonamide derivatives in developing new antimicrobial agents, relevant to exploring the broader applications of the specified compound (Ghorab et al., 2017).